BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Tigloylgomisin P

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Tigloylgomisin P
CAS No.: 82078-76-0
Cat. No.: B15563231

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Compound Data

Tigloylgomisin P is a lignan primarily extracted from the fruits of Schisandra chinensis. It has

garnered research interest due to its potential anti-HIV and anticancer properties, with

demonstrated cytotoxicity against KB and A549 cell lines.[1]

A clear understanding of the fundamental molecular characteristics of Tigloylgomisin P is

essential for its application in research and drug development. The table below summarizes its

key identifiers and physicochemical properties.

Property Value Source

Molecular Formula C28H3409 [1][2]

Molecular Weight 514.56 g/mol [1]

Alternate Molecular Weight 514.57 g/mol [2]

CAS Number 69176-51-8 [3]
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Experimental Data

Tigloylgomisin P has exhibited cytotoxic effects against different cancer cell lines. The half-
maximal inhibitory concentrations (IC50) are presented below, offering a quantitative measure
of its potency.

Cell Line IC50 (uM) Application Source

KB 28 Anticancer Research [1]

Lung Cancer

A549 18.77 [1]
Research

lllustrative Workflow for Tigloylgomisin P Research

The following diagram outlines a general workflow from the isolation of Tigloylgomisin P to its
evaluation for therapeutic potential. This represents a typical pathway for natural product drug

discovery.
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Caption: General research workflow for Tigloylgomisin P.
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This technical guide provides a summary of the currently available information on
Tigloylgomisin P. Further research is required to elucidate its mechanisms of action and full
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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